2-Propenoic acid, 3-(5-fluoro-3-pyridinyl)-

• Molecular Formula: C8H6FNO2
• Molecular Weight: 167.14 g/mol
• IUPAC Name: 3-(5-fluoropyridin-3-yl)prop-2-enoic acid
• InChI: InChI=1S/C8H6FNO2/c9-7-3-6(4-10-5-7)1-2-8(11)12/h1-5H,(H,11,12)
• InChI Key: ZPEUSCORKLJHLE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1F)C=CC(=O)O

Description

2-Propenoic acid, 3-(5-fluoro-3-pyridinyl)- is a useful research compound. Its molecular formula is C8H6FNO2 and its molecular weight is 167.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Propenoic acid, 3-(5-fluoro-3-pyridinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Propenoic acid, 3-(5-fluoro-3-pyridinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1.1 g of the crude 5-fluoro-3-pyridinecarbaldehyde, 1.8 g of malonic acid, 0.15 ml of piperidine, and 7 ml of pyridine is stirred at 110° C. for 2 hours. The reaction mixture is concentrated, and 20 ml of water is added. The resulting precipitate is collected and washed with cold water to give 0.5 g of the title compound.